Cas no 646521-37-1 (Phosphoric acid, tri-sec-pentyl ester)

• Product Name: Phosphoric acid, tri-sec-pentyl ester
• CAS No: 646521-37-1
• MF: C₁₅H₃₃O₄P
• MW: 308.393886327744
• CID: 419692
• PubChem ID: 23418202
• Update Time: 2025-04-19

Phosphoric acid, tri-sec-pentyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid, tri-sec-pentyl ester
• tripentan-2-yl phosphate
• 646521-37-1
• DTXSID80633739
• SCHEMBL3815675

• Inchi： 1S/C15H33O4P/c1-7-10-13(4)17-20(16,18-14(5)11-8-2)19-15(6)12-9-3/h13-15H,7-12H2,1-6H3
• InChI Key： BCIFMBSWFCXFAS-UHFFFAOYSA-N
• SMILES： P(=O)(OC(C)CCC)(OC(C)CCC)OC(C)CCC

Computed Properties

• Exact Mass: 308.21179
• Monoisotopic Mass: 308.21164653g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 12
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76